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4'-Nitro-[1,1'-biphenyl]-4-ol safety and hazards
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Compound of Interest

Compound Name: 4-Hydroxy-4"-nitrobiphenyl

Cat. No.: B1295355

Chemical Identification and Physical Properties

4'-Nitro-[1,1'-biphenyl]-4-ol, also known as 4-Hydroxy-4'-nitrobiphenyl, is a specialized
organic compound used as an intermediate in various chemical syntheses, including
pharmaceuticals and dyes.[1]

Property Value Source

Molecular Formula C12H9NOs3 [1]

Molecular Weight 215.20 g/mol [1]12]

CAS Number 3916-44-7 [1][2]
Yellow to light brown crystalline

Appearance [1]
powder

Melting Point 198-202°C [1]

Low solubility in water; Soluble
Solubility in ethanol, acetone, and [1]
dimethyl sulfoxide (DMSO)

Room Temperature, Sealed in
Storage Temperature N
Dry Conditions

GHS Hazard Classification and Labeling
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.

GHS Element Classification Details Source
) GHSO07 (Exclamation
Pictogram
Mark)
Signal Word Warning [2]
H315: Causes skin
irritation.H319:
Hazard Statements ) [2]
Causes serious eye
irritation.
P264, P280, N
A combination of
) P302+P352, )
Precautionary prevention, response,
P305+P351+P338, [2]
Statements and storage

P321, P332+P313,
P337+P313, P362

statements.

Below is a diagram illustrating the general workflow for GHS hazard communication.
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GHS Hazard Communication Workflow

Toxicological Information
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While specific toxicological studies like LD50 or LC50 values for 4'-Nitro-[1,1'-biphenyl]-4-ol are
not detailed in the provided results, the GHS classification indicates significant health hazards
upon contact. The chemical, physical, and toxicological properties have not been thoroughly
investigated.

Key Health Effects:
 Skin Irritation: Causes skin irritation upon contact.[2]
e Eye Irritation: Causes serious eye irritation.

Handling, Storage, and Personal Protection

Proper handling and storage are critical to minimize exposure risks.
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Aspect Recommendation Source

Handle in a well-ventilated
place. Avoid formation of dust
) and aerosols. Wear suitable
Handling ] ) [3]
protective clothing, gloves, and
eye/face protection. Wash skin

thoroughly after handling.

Store in a tightly closed
container in a dry, cool, and

Storage well-ventilated place. Keep [3]
sealed in dry, room

temperature conditions.

Eye/Face Protection: Wear
safety glasses with side-
shields or goggles. Skin
Protection: Wear protective

) ) gloves and clothing to prevent
Personal Protective Equipment

skin exposure. Respirator 4
(PPE) p p y [4]

Protection: Use a
NIOSH/MSHA approved
respirator if exposure limits are
exceeded or irritation is

experienced.

First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of accidental exposure.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.echemi.com/sds/4-nitro11-biphenyl-4-carboxylicacid-pid_Rock34017.html
https://www.echemi.com/sds/4-nitro11-biphenyl-4-carboxylicacid-pid_Rock34017.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15901~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2012:17:13~~4-Nitrophenylacetic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

First-Aid Protocol

Source

Inhalation

Move the person into fresh air.
If not breathing, give artificial
respiration. Consult a

physician.

[3](5]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.
Consult a physician if irritation

develops or persists.

[5][6]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes,
also under the eyelids.
Immediately consult a

physician.

[4115]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water and
consult a physician

immediately.

[3](5]

Accidental Release and Fire-Fighting Measures
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Scenario

Protocol

Source

Accidental Release (Spill)

Use personal protective
equipment. Avoid dust
formation. Sweep up and
shovel into suitable containers
for disposal. Prevent product

from entering drains.

[71(8]

Fire-Fighting

Use dry chemical, carbon
dioxide, water spray, or
alcohol-resistant foam. Wear
self-contained breathing
apparatus for firefighting if

necessary.

[3](8]

Hazardous Combustion

Products

May produce carbon
monoxide, carbon dioxide, and

nitrogen oxides (NOXx).

[8]

The diagram below outlines a standard workflow for responding to a chemical spill.
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Chemical Spill Response Workflow
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Transportation Information

Due to its nitro group, this compound is classified as a hazardous chemical for transportation.
e UN Hazard Class: 6.1 (Toxic Substances)[1]
Proper labeling and handling procedures must be followed to ensure safe transportation.[1]

Experimental Protocols

Specific toxicological testing protocols for 4'-Nitro-[1,1'-biphenyl]-4-ol are not publicly available.
The hazard classifications (e.g., H315: Causes skin irritation) are determined through
standardized tests. The following is a representative methodology based on the OECD
Guideline 404 for an Acute Dermal Irritation/Corrosion study, which would be used to establish
a skin irritation classification.

Objective: To determine the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) skin damage.

Principle: A test substance is applied in a single dose to the skin of an experimental animal
(typically an albino rabbit). The site is observed for dermal reactions at specified intervals.

Methodology:

» Animal Selection: Healthy, young adult albino rabbits are used. The fur is clipped from the
dorsal area of the trunk approximately 24 hours before the test.

» Test Substance Application:

o Adose of 0.5 g (for solids) of the test substance is moistened with a small amount of a
suitable vehicle (e.g., water) to form a paste.

o The substance is applied to a small area (approx. 6 cm?2) of the clipped skin.
o The treated area is covered with a gauze patch and secured with non-irritating tape.

o Exposure Duration: The exposure period is typically 4 hours. After exposure, the patch and
any residual test substance are removed.
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e Observation:

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Scoring of skin reactions is performed according to a standardized grading scale (e.g.,
Draize scale).

o Data Analysis & Classification:

o The mean scores for erythema and edema are calculated for each observation time.

o The substance is classified as a skin irritant (Category 2, corresponding to H315) if the
mean score for either erythema or edema is = 2.3 but < 4.0, or if other specific criteria for
persistent inflammation are met.

o If severe, irreversible tissue damage (necrosis) is observed, the substance is classified as
corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4'-Nitro-[1,1'-biphenyl]-4-ol safety and hazards].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295355#4-nitro-1-1-biphenyl-4-ol-safety-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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